Myristoyl Pentapeptide-16
Description
Myristoyl Pentapeptide-16 is a synthetic peptide containing leucine, lysine and serine residues.
Scientific Research Applications
Enhancing Epithelial Permeability
Myristoyl Pentapeptide-16, through its structure and functionality, has been shown to transiently increase the permeability of nasal epithelial cell layers, facilitating paracellular transport of molecules up to 4 kDa. This action is achieved via interaction with protein kinase C zeta (PKC ζ), involved in tight junction modulation. The peptide exhibits comparable modulating abilities to other enhancers like bilobalide and latrunculin A, and its activity is initiated through myristoylation, enabling quick cell entry. However, its hydrophobic myristoyl rest may cause haemolysis, indicating a need for further structural optimization (Brunner & Borchard, 2022).
Involvement in N-Myristoylation Processes
This compound plays a role in N-myristoylation, a process where myristic acid is added to the N-terminal glycine of proteins. This modification is crucial for the function of many eukaryotic and viral proteins. The enzyme N-myristoyltransferase (NMT) is responsible for this process, and studies have shown that myristoyl groups significantly increase protein-protein interactions, leading to specific subcellular localizations of myristoylated proteins. This process is vital in various biological functions, including immune responses and viral infections (Udenwobele et al., 2017).
Role in Protein-Cell Membrane Interactions
This compound's structure, specifically its myristoylation, enhances its interaction with cell membranes. This increased affinity for cell membranes facilitates the translocation of peptides into cells, which is essential for various biochemical studies. The myristoylated peptide's membrane association and cellular uptake exhibit temperature dependence, indicating a complex interaction mechanism that could be utilized for delivering specific cargoes into cells (Nelson et al., 2007).
Properties
storage |
Common storage 2-8℃, long time storage -20℃. |
|---|---|
Origin of Product |
United States |
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